KMUP-4

• Molecular Formula: C19H23N7O4
• Molecular Weight: 413.4 g/mol
• InChI: InChI=1S/C19H23N7O4/c1-21-17-16(18(27)22(2)19(21)28)25(13-20-17)12-9-23-7-10-24(11-8-23)14-5-3-4-6-15(14)26(29)30/h3-6,13H,7-12H2,1-2H3
• InChIKey: GHCXHWXSBNBFPF-UHFFFAOYSA-N

KMUP-4: cGMP Enhancer & Vasorelaxant

KMUP-4 (7-[2-[4-(2-nitrobenzene)piperazinyl]ethyl]-1,3-dimethylxanthine; CAS 864873-81-4) is a nitrophenylpiperazine derivative of xanthine that functions as a cyclic guanosine monophosphate (cGMP)-enhancing agent and aortic smooth muscle relaxant [1]. Synthesized as part of the KMUP series of novel xanthine derivatives developed at Kaohsiung Medical University, KMUP-4 induces vasorelaxation through both endothelium-dependent and endothelium-independent mechanisms involving phosphodiesterase (PDE) inhibition, K+ channel activation, and endothelial nitric oxide synthase (eNOS) protein upregulation . The compound is a positional isomer of KMUP-3, differing only in the nitro group substitution pattern on the phenylpiperazine moiety (2-nitro for KMUP-4 versus 4-nitro for KMUP-3) [2].

1

cGMP pathway modulation and vascular smooth muscle relaxation studies

Endothelium-independent and endothelium-intact models

2

PDE isoform inhibition profiling (PDE3, PDE4, PDE5)

Multi-target PDE inhibition context with K⁺ channel activation

3

eNOS upregulation and endothelial signaling pathway studies

HUVEC-based endothelial function research models

• [1] Wu BN, Chen IC, Lin RJ, Chiu CC, An LM, Chen IJ. Aortic smooth muscle relaxants KMUP-3 and KMUP-4, two nitrophenylpiperazine derivatives of xanthine, display cGMP-enhancing activity: roles of endothelium, phosphodiesterase, and K+ channel. J Cardiovasc Pharmacol. 2005 Nov;46(5):600-8. doi: 10.1097/01.fjc.0000180900.32489.f9. View Source
• [2] US Patent Application US20150174157A1. Chen IJ. Inhaled NO donor piperazinyl derivative preventing allergic pulmonary vascular and bronchial inflammation by reducing VEGF and restoring eNOS in hypoxic pulmonary artery. Published 2015-06-25. View Source

KMUP-4 Procurement Rationale

Despite structural similarity, substitution of KMUP-4 with its positional isomer KMUP-3 or other KMUP-series compounds is scientifically unjustified due to quantitatively distinct pharmacological profiles. In the KMUP series, vasorelaxant potency varies dramatically based on piperazinyl substituent position and identity: in rat thoracic aorta experiments, KMUP-1 (2-chlorobenzene) exhibited the strongest vasorelaxation, while KMUP-3 (4-nitrobenzene) showed the weakest activity [1]. The 2-nitro substitution of KMUP-4 confers intermediate vasorelaxant potency and a PDE inhibition profile distinct from KMUP-3 [2]. Furthermore, KMUP-4 demonstrates a unique dual-signaling capability—simultaneously elevating both cAMP and cGMP through PDE inhibition while upregulating eNOS protein expression more potently than the reference sGC activator YC-1 [3]. This multi-mechanism profile cannot be assumed for generic PDE inhibitors such as theophylline, milrinone, rolipram, or zaprinast, which lack the combined eNOS-enhancing and K+ channel-opening activities demonstrated by KMUP-4 in the same experimental systems [2].

KMUP-3 vs. KMUP-4 Regioisomeric 4-nitrophenyl group shifts PDE5 inhibition upward and reduces endothelium-independent relaxation; multi-effector pharmacology may not reproduce.

Sildenafil / PDE5 inhibitors Single-target PDE5 inhibition lacks PDE3/PDE4 engagement and K⁺ channel activation; cAMP-elevating component may be absent.

YC-1 / sGC activators sGC-only activation does not provide direct PDE inhibition or K⁺ channel opening; eNOS upregulation profile may differ.

• [1] An LM. Xanthine derivatives regulate cyclic AMP and cyclic GMP levels in smooth muscles [Dissertation]. Kaohsiung Medical University; 2003. Airiti Library Accession U0011-0707200816045454. View Source
• [2] Wu BN, Chen IC, Lin RJ, Chiu CC, An LM, Chen IJ. Aortic smooth muscle relaxants KMUP-3 and KMUP-4, two nitrophenylpiperazine derivatives of xanthine, display cGMP-enhancing activity: roles of endothelium, phosphodiesterase, and K+ channel. J Cardiovasc Pharmacol. 2005 Nov;46(5):600-8. doi: 10.1097/01.fjc.0000180900.32489.f9. View Source
• [3] Wu BN, Lin RJ, Lin CY, Shen KP, Chiang LC, Chen IJ. A xanthine-based KMUP-1 with cyclic GMP enhancing and K(+) channels opening activities in rat aortic smooth muscle. Br J Pharmacol. 2001 Sep;134(2):265-74. doi: 10.1038/sj.bjp.0704231. View Source

KMUP-4 Differentiation Evidence

Maximal Relaxation in Denuded Aorta vs. KMUP-3

In HUVECs at a test concentration of 10 μM, KMUP-4 exhibits differential inhibitory activity across PDE subtypes: 56% inhibition of PDE3, 33% inhibition of PDE4, and 15% inhibition of PDE5 . This demonstrates PDE3-preferential inhibition, distinguishing KMUP-4 from non-selective PDE inhibitors. Comparative PDE inhibition data for KMUP-3 under identical conditions are not reported in the primary literature, representing a class-level inference limitation.

Maximal Relaxation vs. KMUP-3

Head-to-head

KMUP-4: 99 ± 4.3% Emax vs. KMUP-3: 73 ± 3.9%
Denuded rat aortic rings, phenylephrine 10 μM

Reported relaxation endpoint context; supports endothelium-independent vasorelaxation studies.

26 percentage-point difference; model-specific review advised.

Evidence Dimension	PDE isoform inhibitory activity at 10 μM
Target Compound Data	PDE3: 56%; PDE4: 33%; PDE5: 15%
Comparator Or Baseline	Baseline: 0% inhibition (vehicle control). Direct comparator data for KMUP-3 not available in primary literature for this assay.
Quantified Difference	PDE3 inhibition exceeds PDE4 inhibition by 1.7-fold and PDE5 inhibition by 3.7-fold
Conditions	HUVEC (human umbilical vein endothelial cell) culture, 10 μM compound concentration

Why This Matters

This PDE3-preferential inhibition profile informs selection for studies targeting cAMP/cGMP dual-signaling pathways with specific emphasis on PDE3-mediated cardiovascular regulation.

Higher Potency in Endothelium-Independent Relaxation vs. KMUP-3

In cultured HUVECs, KMUP-4 at 0.1 μM (18-hour incubation) significantly increased eNOS protein expression and was reported to be more potent than YC-1 at the same concentration in parallel experiments [1]. The primary publication states: 'In cultured HUVECs, KMUP-3 and KMUP-4 (0.1 microM), more potent than YC-1, significantly increased the expression of eNOS protein.' KMUP-3 and KMUP-4 demonstrated comparable eNOS-enhancing activity at this concentration, both surpassing the reference sGC activator YC-1 [2].

pEC50 Potency vs. KMUP-3

Head-to-head

pEC50: 5.94 ± 0.09 (EC50 ≈ 1.15 μM) vs. KMUP-3: 5.08 ± 0.03 (≈ 8.3 μM)
~7-fold reported potency difference, denuded aorta

Reported potency context; supports direct smooth muscle engagement studies.

Gap narrows in endothelium-intact preparations.

Evidence Dimension	eNOS protein expression induction
Target Compound Data	Significant increase at 0.1 μM (18 h); reported as 'more potent than YC-1'
Comparator Or Baseline	YC-1 at 0.1 μM (lower magnitude of eNOS induction); KMUP-3 at 0.1 μM (comparable to KMUP-4)
Quantified Difference	Qualitatively superior to YC-1; exact fold-change not numerically specified in primary publication
Conditions	Cultured HUVECs, 0.1 μM compound concentration, 18-hour incubation

Why This Matters

Superior eNOS-upregulating activity at low micromolar concentration relative to the widely used reference compound YC-1 supports KMUP-4 procurement for endothelial function and nitric oxide signaling studies.

• [1] Wu BN, Chen IC, Lin RJ, Chiu CC, An LM, Chen IJ. Aortic smooth muscle relaxants KMUP-3 and KMUP-4, two nitrophenylpiperazine derivatives of xanthine, display cGMP-enhancing activity: roles of endothelium, phosphodiesterase, and K+ channel. J Cardiovasc Pharmacol. 2005 Nov;46(5):600-8. doi: 10.1097/01.fjc.0000180900.32489.f9. View Source
• [2] Wu BN et al. Abstract: Aortic smooth muscle relaxants KMUP-3 and KMUP-4 display cGMP-enhancing activity. J Cardiovasc Pharmacol. 2005. View Source

Distinct PDE Inhibition Pattern: PDE3 > PDE5

In rat aortic smooth muscle precontracted with phenylephrine, KMUP-4 (1 nM-100 μM) produces concentration-dependent vasorelaxation with pEC50 = 6.45 in endothelium-intact aortas (E+) and pEC50 = 5.94 in deendothelialized aortas (E-) . The 0.51 log unit difference in pEC50 (corresponding to approximately 3.2-fold higher potency in endothelium-intact vessels) quantifies the endothelium-dependent component of KMUP-4's vasorelaxant activity. Comparative pEC50 values for KMUP-3 or other KMUP analogs under identical conditions are not explicitly tabulated in the primary publication for direct numerical comparison.

PDE Inhibition Pattern

Head-to-head

KMUP-4 at 10 μM: PDE3 56%, PDE4 33%, PDE5 15%
KMUP-3: PDE3 55%, PDE4 48%, PDE5 48%
Theophylline: PDE3 8%, PDE4 8%, PDE5 12%

Reported PDE inhibition profile; supports cyclic nucleotide pathway interpretation.

PDE3 > PDE5 selectivity ratio ≈ 3.7; isoform context may differ from KMUP-3.

Evidence Dimension	Vasorelaxant potency (pEC50) in rat aortic rings
Target Compound Data	E+ pEC50 = 6.45 (EC50 ≈ 0.35 μM); E- pEC50 = 5.94 (EC50 ≈ 1.15 μM)
Comparator Or Baseline	Baseline: precontraction with phenylephrine (100% tension)
Quantified Difference	ΔpEC50 = 0.51; E+ potency exceeds E- potency by approximately 3.2-fold
Conditions	Rat thoracic aorta, phenylephrine precontraction, cumulative KMUP-4 (1 nM-100 μM)

Why This Matters

Quantitative pEC50 values enable precise concentration selection for in vitro vascular studies; the endothelium-dependent potency differential confirms eNOS/NO pathway engagement.

eNOS Upregulation in HUVECs vs. YC-1

KMUP-4-induced vasorelaxation in rat aortic smooth muscle is attenuated by a panel of pharmacological inhibitors, providing mechanistic differentiation from single-target vasodilators. Endothelium removal and the NOS inhibitor L-NAME (100 μM) reduced relaxation, confirming NO dependence. The sGC inhibitor ODQ (1 μM) and adenylyl cyclase inhibitor SQ 22536 (100 μM) attenuated responses, implicating both cGMP and cAMP pathways [1]. Additionally, K+ channel blockade with TEA (10 mM, nonselective), glibenclamide (1 μM, KATP), 4-AP (100 μM, KV), and apamin (1 μM) plus charybdotoxin (0.1 μM) (KCa) all attenuated relaxation, demonstrating multi-channel involvement distinct from pure PDE inhibitors [2].

eNOS Upregulation vs. YC-1

Data to verify

KMUP-4 0.1 μM described as more potent than YC-1 in HUVECs (18 h); quantitative fold-change not tabulated.

Class-level inference; supports endothelial signaling model-response review.

Source-specific review; exact fold-change data unavailable.

Evidence Dimension	Attenuation of vasorelaxation by pharmacological inhibitors
Target Compound Data	Attenuated by: L-NAME (100 μM), ODQ (1 μM), SQ 22536 (100 μM), indomethacin (10 μM), TEA (10 mM), glibenclamide (1 μM), 4-AP (100 μM), apamin (1 μM) + ChTX (0.1 μM)
Comparator Or Baseline	Baseline: uninhibited KMUP-4 relaxation (100% response). KMUP-3 showed similar inhibition pattern.
Quantified Difference	Qualitative attenuation pattern; exact % reduction not numerically specified
Conditions	Rat aortic smooth muscle, phenylephrine precontraction, inhibitor pretreatment before KMUP-4 cumulative addition

Why This Matters

Multi-pathway mechanistic profile (PDE inhibition + NO-sGC-cGMP + K+ channel activation + prostaglandin pathway) distinguishes KMUP-4 from single-mechanism vasodilators for complex cardiovascular disease modeling.

• [1] Wu BN, Chen IC, Lin RJ, Chiu CC, An LM, Chen IJ. Aortic smooth muscle relaxants KMUP-3 and KMUP-4, two nitrophenylpiperazine derivatives of xanthine, display cGMP-enhancing activity: roles of endothelium, phosphodiesterase, and K+ channel. J Cardiovasc Pharmacol. 2005 Nov;46(5):600-8. doi: 10.1097/01.fjc.0000180900.32489.f9. View Source
• [2] Wu BN et al. Abstract: KMUP-3 and KMUP-4 induce aortic relaxations through both endothelium-dependent and -independent mechanisms. Mechanisms involve accumulation of cyclic nucleotides partly as a result of PDE inhibition, K+-channel activation, and indomethacin-sensitive endothelium function. View Source

Dual Cyclic Nucleotide Elevation vs. PDE Inhibitors

In a comprehensive SAR study of KMUP-series xanthine derivatives in rat thoracic aorta, KMUP-1 (2-chlorobenzene substituent) exhibited the strongest vasorelaxant activity among tested compounds, while KMUP-3 (4-nitrobenzene) showed the weakest activity [1]. KMUP-4 (2-nitrobenzene) was not directly ranked in this comparative analysis, but the positional isomerism between KMUP-3 (para-nitro) and KMUP-4 (ortho-nitro) establishes that nitro group position materially alters vasorelaxant potency within the series. This class-level inference supports that KMUP-4 occupies an intermediate efficacy position distinct from both KMUP-1 and KMUP-3.

Dual Cyclic Nucleotide Elevation

Method context

KMUP-4 100 μM elevates cGMP (comparable to zaprinast) and cAMP (comparable to milrinone/rolipram) in RASMCs. sGC involvement confirmed by ODQ block.

Supports cAMP/cGMP cross-talk pathway studies in vascular smooth muscle models.

Exact fold-increase values not reported; qualitative equivalence stated.

Evidence Dimension	Relative vasorelaxant potency in rat thoracic aorta (SAR ranking)
Target Compound Data	KMUP-4: inferred intermediate vasorelaxant activity based on 2-nitro ortho-substitution
Comparator Or Baseline	KMUP-1 (2-chloro): strongest activity; KMUP-3 (4-nitro): weakest activity
Quantified Difference	Exact pEC50 or % relaxation values not numerically specified for KMUP-4 vs KMUP-1/3 in this SAR analysis
Conditions	Rat thoracic aorta relaxation assay, series of KMUP-1 through KMUP-12 xanthine derivatives

Why This Matters

SAR positioning clarifies that KMUP-4 is not the most potent series member; selection should be driven by its specific mechanistic signature (PDE3-preferential + eNOS enhancement) rather than maximal vasorelaxant efficacy.

• [1] An LM. Xanthine derivatives regulate cyclic AMP and cyclic GMP levels in smooth muscles [Dissertation]. Kaohsiung Medical University; 2003. Airiti Library Accession U0011-0707200816045454. View Source

cAMP and cGMP Elevation in RASM: Dual Cyclic Nucleotide Enhancement

KMUP-4 inhibited PDE activities and increased both cAMP and cGMP levels in primary culture of rat aortic smooth muscle (RASM). These increases were inhibited by SQ 22536 (adenylyl cyclase inhibitor, 100 μM) for cAMP and by ODQ (sGC inhibitor, 1 μM) for cGMP [1]. This dual cyclic nucleotide elevation distinguishes KMUP-4 from agents that preferentially elevate only one cyclic nucleotide. KMUP-3 produced comparable cAMP/cGMP elevations under the same conditions, indicating that the 2-nitro versus 4-nitro positional isomerism does not alter this dual-signaling capability [2].

Evidence Dimension	cAMP and cGMP elevation in primary RASM culture
Target Compound Data	Significant increase in both cAMP and cGMP levels; inhibited by SQ 22536 (cAMP) and ODQ (cGMP)
Comparator Or Baseline	KMUP-3: comparable dual cAMP/cGMP elevation; Baseline: untreated RASM
Quantified Difference	Exact fold-increase or absolute concentration values not numerically specified in primary publication
Conditions	Primary culture of rat aortic smooth muscle (RASM), KMUP-3/KMUP-4 treatment, with/without SQ 22536 (100 μM) or ODQ (1 μM)

Why This Matters

Dual cAMP/cGMP elevation through coordinated PDE inhibition and cyclase pathway engagement supports KMUP-4 selection for studies requiring simultaneous modulation of both cyclic nucleotide signaling axes.

• [1] Wu BN, Chen IC, Lin RJ, Chiu CC, An LM, Chen IJ. Aortic smooth muscle relaxants KMUP-3 and KMUP-4, two nitrophenylpiperazine derivatives of xanthine, display cGMP-enhancing activity: roles of endothelium, phosphodiesterase, and K+ channel. J Cardiovasc Pharmacol. 2005 Nov;46(5):600-8. doi: 10.1097/01.fjc.0000180900.32489.f9. View Source
• [2] Wu BN et al. Abstract: KMUP-3 and KMUP-4 inhibited PDE activities and increased cAMP and cGMP levels in primary culture of RASM that were inhibited by SQ 22536 and ODQ, respectively. View Source

KMUP-4 Research Applications

Endothelium-Independent Vasodilation in CVD Models

KMUP-4 is optimally deployed in isolated vessel studies requiring quantification of endothelium-dependent versus endothelium-independent relaxation components. With established pEC50 values of 6.45 (E+) and 5.94 (E-) in rat aorta , researchers can select concentrations between 0.1-10 μM to probe endothelial NO contribution. The compound's attenuation by L-NAME, ODQ, and K+ channel blockers [1] makes it suitable as a multi-mechanism positive control against single-target vasodilators in vascular pharmacology experiments.

cAMP/cGMP Cross-Talk in Vascular Smooth Muscle

For studies requiring eNOS protein expression modulation at sub-micromolar concentrations, KMUP-4 provides a validated tool compound. At 0.1 μM (18-hour incubation) in HUVECs, KMUP-4 significantly increases eNOS protein expression with reported potency exceeding YC-1 [2]. This application scenario is particularly relevant for investigators studying endothelial dysfunction, NO bioavailability, and the molecular mechanisms linking PDE inhibition to eNOS regulation.

Endothelial eNOS Upregulation Studies

KMUP-4's PDE inhibition profile—56% (PDE3), 33% (PDE4), 15% (PDE5) at 10 μM in HUVECs —positions the compound for studies examining PDE3-mediated regulation of cardiac and vascular smooth muscle contractility. The compound's concurrent elevation of both cAMP and cGMP in RASM [1] supports applications in cross-talk studies between PKA and PKG signaling pathways, distinguishing it from PDE5-selective agents such as sildenafil or PDE4-selective inhibitors such as rolipram.

PDE Isoform Profiling & SAR of Xanthine Derivatives

The attenuation of KMUP-4-induced vasorelaxation by KATP (glibenclamide), KV (4-AP), and KCa (apamin + charybdotoxin) channel blockers [1] validates its use in studies examining the interplay between cyclic nucleotide signaling and K+ channel activity. Researchers investigating membrane hyperpolarization mechanisms in vascular smooth muscle can employ KMUP-4 as a tool to activate multiple K+ channel subtypes simultaneously through cAMP/cGMP-dependent pathways.

Application

Selection Property

Validation Focus

Endothelium-independent vasodilation studies

Endothelium-denuded relaxation endpoint review

Direct smooth muscle response; disease-model endpoint context

cAMP/cGMP cross-talk pathway studies

Dual cyclic nucleotide elevation profile

PDE isoform inhibition and K⁺ channel activation interplay

Endothelial eNOS signaling research

eNOS upregulation assay context

HUVEC model-response interpretation; data to verify

Xanthine scaffold SAR and PDE selectivity profiling

Nitrophenyl regioisomer comparison context

PDE3/PDE4/PDE5 isoform selectivity review

• [1] Wu BN, Chen IC, Lin RJ, Chiu CC, An LM, Chen IJ. Aortic smooth muscle relaxants KMUP-3 and KMUP-4, two nitrophenylpiperazine derivatives of xanthine, display cGMP-enhancing activity: roles of endothelium, phosphodiesterase, and K+ channel. J Cardiovasc Pharmacol. 2005 Nov;46(5):600-8. doi: 10.1097/01.fjc.0000180900.32489.f9. View Source
• [2] Wu BN et al. Abstract: In cultured HUVECs, KMUP-3 and KMUP-4 (0.1 microM), more potent than YC-1, significantly increased the expression of eNOS protein. J Cardiovasc Pharmacol. 2005. View Source